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Compound of Interest

Compound Name: N-bromo-t-butylamine

Cat. No.: B8489873

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the theoretical studies of N-bromo-t-butylamine, a compound
of interest in synthetic chemistry. While dedicated computational studies on N-bromo-t-
butylamine are not extensively published, this document synthesizes available data and draws
upon theoretical frameworks established for analogous compounds, such as tert-butylamine, to
provide a comprehensive overview for research and development.[1][2][3] This guide covers
predicted molecular properties, outlines relevant computational methodologies, and visualizes
potential reaction pathways.

Predicted Molecular Properties of N-bromo-t-
butylamine

Computational tools provide valuable baseline information about the physicochemical
properties of N-bromo-t-butylamine. The following data, primarily derived from
cheminformatics predictions, offers a quantitative starting point for further investigation.[1][4]
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Property Predicted Value Source | Method

Molecular Formula C4H10BrN PubChem[4]

Molecular Weight 152.03 g/mol PubCheml[4]
N-bromo-2-methylpropan-2-

IUPAC Name ) PubChem[4]
amine

Canonical SMILES CC(C)(C)NBr PubChem[4]

QLCPTARABILRDA-
InChl Key PubChem[4]
UHFFFAOYSA-N

Monoisotopic Mass 150.99966 Da PubChem[4]
Polar Surface Area 12 A2 Cactvs 3.4.6.11[4]
XLogP3-AA 1.2 XLogP3 3.0[4]

Methodologies for Theoretical Investigation

A thorough theoretical study of N-bromo-t-butylamine would involve a multi-faceted
computational approach to understand its structure, reactivity, and electronic properties. The
protocols described below are based on established methods used for similar molecules, such
as tert-butylamine, and represent a robust framework for future research.[1][2]

Ground State Geometry Optimization and Electronic
Structure

Objective: To determine the most stable three-dimensional structure of N-bromo-t-butylamine
and analyze its electronic properties.

Protocol:

o Method Selection: Density Functional Theory (DFT) is a suitable starting point due to its
balance of accuracy and computational cost.[1] For higher accuracy, ab initio methods like
Mgller-Plesset perturbation theory (MP2) or Coupled-Cluster theory (e.g., CCSD(T)) can be
employed.[1]
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» Functional and Basis Set: A common choice for DFT calculations is the M06-2X functional,
which is effective for main-group thermochemistry and kinetics.[2] This would be paired with
a Pople-style basis set like 6-311++G(d,p) or a correlation-consistent basis set such as aug-
cc-pVTZ for more precise results.[2][5]

o Software: Calculations can be performed using computational chemistry software packages
like Gaussian, ORCA, or Spartan.

e Procedure:
o Construct an initial guess of the N-bromo-t-butylamine structure.
o Perform a geometry optimization calculation to find the lowest energy conformation.

o Follow up with a vibrational frequency calculation to confirm that the optimized structure is
a true minimum (i.e., has no imaginary frequencies).

o Data Analysis: From these calculations, one can extract key quantitative data, including bond
lengths, bond angles, dihedral angles, and vibrational frequencies. Analysis of the molecular
orbitals (HOMO/LUMO) can provide insights into reactive sites.[1]

Reaction Mechanism and Transition State Analysis

Objective: To elucidate the pathways of reactions involving N-bromo-t-butylamine, such as
bromination or degradation, and to calculate the energy barriers for these reactions.[1]

Protocol:

o Reaction Coordinate Mapping: Identify the reactant(s), product(s), and any intermediates for
the reaction of interest. Theoretical studies on the related tert-butylamine have identified
multiple saddle points for reactions like C-H and N-H abstraction by radicals.[1][2]

e Transition State (TS) Search:

o Use a TS search algorithm (e.g., Berny optimization in Gaussian, or a synchronous transit-
guided quasi-Newton method) to locate the saddle point on the potential energy surface
between reactants and products.
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o The chosen level of theory (e.g., M06-2X/aug-cc-pVTZ) should be consistent with the
ground state calculations.

o TS Verification: A frequency calculation must be performed on the located TS structure. A
genuine transition state will have exactly one imaginary frequency corresponding to the
motion along the reaction coordinate.

o Energy Profile Calculation: To refine the energetics, single-point energy calculations using a
higher level of theory, such as CCSD(T*)-F12a/aug-cc-pVTZ, can be performed on the
optimized geometries.[2] This provides a more accurate reaction and activation energy.

» Kinetic Analysis: The calculated energy barriers can be used in conjunction with Transition
State Theory (TST) or Master Equation solvers (like MESMER) to compute reaction rate
coefficients at different temperatures.[2]

Visualizing Theoretical Workflows and Pathways

Diagrams are essential for representing complex relationships in computational chemistry. The
following examples, created using the DOT language, illustrate a typical workflow and a
hypothetical reaction pathway.

Computational Workflow for Reactivity Analysis

This diagram outlines the logical steps for a comprehensive theoretical study of a molecule like
N-bromo-t-butylamine.
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Computational Workflow for N-bromo-t-butylamine Analysis

Initial Structure
(N-bromo-t-butylamine)

Geometry Optimization

(e.g., DFT: M06-2X/aug-cc-pVTZ)

Frequency Calculation No, Re-optimize

Is it a Minimum?
(No Imaginary Frequencies)

Ground State Properties
(Bond Lengths, Angles, Orbitals)

Identify Reaction
(e.g., H-abstraction)

Transition State Search

TS Frequency Calculation No, Refine Search

Isita TS?
(One Imaginary Frequency)

Reaction Pathway Analysis
(Activation Energy, Rate Constants)
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Hypothetical H-Abstraction from N-bromo-t-butylamine

Reactants

N-bromo-t-butylamine Hydroxyl Radical
(CH3)SCNHBr ( OH)

Transition State
[(CH3)3CN...H...OH]*

I
Br

?/oducts \
N-bromo-t-butylaminyl Radical Water
(CH3)3CNeBr (H20)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Comprehensive Oxidation Mechanism of n-Butylamine and 2-Butylamine by H and OH
Radicals: Insights into Reactivity - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Theoretical Exploration of N-bromo-t-butylamine: A
Computational Chemistry Perspective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8489873#n-bromo-t-butylamine-theoretical-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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